Cas no 62298-93-5 (4-Thiazolidinone, 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-thioxo-)

4-Thiazolidinone, 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-thioxo- structure
62298-93-5 structure
Product Name:4-Thiazolidinone, 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-thioxo-
CAS No:62298-93-5
MF:C19H19NOS2
MW:341.490262269974
CID:450175
PubChem ID:71387761
Update Time:2025-04-19

4-Thiazolidinone, 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinone, 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-thioxo-
    • 3-[1-(3,4-dimethylphenyl)-2-phenylethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
    • 62298-93-5
    • DTXSID50809868
    • Inchi: 1S/C19H19NOS2/c1-13-8-9-16(10-14(13)2)17(11-15-6-4-3-5-7-15)20-18(21)12-23-19(20)22/h3-10,17H,11-12H2,1-2H3
    • InChI Key: UTNXQKILXDBSSX-UHFFFAOYSA-N
    • SMILES: S1CC(N(C1=S)C(C1C=CC(C)=C(C)C=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 341.09097
  • Monoisotopic Mass: 341.09080658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • PSA: 20.31
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